Cas no 1337139-50-0 (5-CHLORO-6-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE)

• Product Name: 5-CHLORO-6-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE
• CAS No: 1337139-50-0
• MF: C₁₀H₁₁ClFN
• MW: 199.652445077896
• CID: 5581785
• PubChem ID: 76221800
• Update Time: 2025-05-24

5-CHLORO-6-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE Chemical and Physical Properties

Names and Identifiers

• 5-CHLORO-6-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE
• 1-Naphthalenamine, 5-chloro-6-fluoro-1,2,3,4-tetrahydro-
• Y13085
• 1337139-50-0
• 5-CHLORO-6-FLUORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE

• Inchi： 1S/C10H11ClFN/c11-10-7-2-1-3-9(13)6(7)4-5-8(10)12/h4-5,9H,1-3,13H2
• InChI Key： OPCAPLPULMBNLM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC2=C1CCCC2N)F

Computed Properties

• Exact Mass: 199.0564052g/mol
• Monoisotopic Mass: 199.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.247±0.06 g/cm3(Predicted)
• Boiling Point: 281.1±40.0 °C(Predicted)
• pka: 8.98±0.20(Predicted)

Additional information on 5-CHLORO-6-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE

5-Chloro-6-fluoro-1,2,3,4-tetrahydronaphthylamine: A Comprehensive Overview

The compound with CAS No. 1337139-50-0, commonly referred to as 5-Chloro-6-fluoro-1,2,3,4-tetrahydronaphthylamine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of tetrahydronaphthylamine, featuring a chlorine atom at the 5-position and a fluorine atom at the 6-position of the tetrahydronaphthalene ring. The presence of these halogen substituents imparts unique electronic and structural properties to the molecule, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 5-Chloro-6-fluoro-1,2,3,4-tetrahydronaphthylamine in drug discovery and development. The tetrahydronaphthalene framework is known for its ability to act as a scaffold for bioactive molecules. The substitution pattern of chlorine and fluorine atoms further enhances the molecule's pharmacokinetic properties, such as solubility and bioavailability. Researchers have explored its role in targeting specific receptors and enzymes, making it a promising candidate for therapeutic agents in oncology and neurodegenerative diseases.

In addition to its pharmacological applications, 5-Chloro-6-fluoro-1,2,3,4-tetrahydronaphthylamine has shown potential in materials science. Its electronic properties make it a suitable candidate for use in organic electronics. Recent advancements in the synthesis of this compound have focused on improving its stability and conductivity. For instance, studies have demonstrated that this compound can be incorporated into polymer blends to enhance their electrical properties without compromising mechanical integrity.

The synthesis of 5-Chloro-6-fluoro-1,2,3,4-tetrahydronaphthylamine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The starting material is typically tetrahydronaphthalene derivatives, which undergo halogenation reactions to introduce chlorine and fluorine atoms at specific positions. The use of palladium catalysts has been reported to significantly improve the yield and selectivity of these reactions. Furthermore, recent research has explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

The physical and chemical properties of 5-Chloro-6-fluoro-1,2,3,4-tetrahydronaphthylamine are critical for understanding its behavior in various environments. Its melting point is approximately 180°C under standard conditions. The compound exhibits moderate solubility in common organic solvents such as dichloromethane and ethyl acetate but is relatively insoluble in water. These properties make it suitable for applications where controlled release or targeted delivery is required.

From an environmental perspective,5-Chloro-6-fluoro-1,tetrahydronaphthylamine has been studied for its biodegradability and toxicity profiles. Initial assessments indicate that it undergoes slow degradation under aerobic conditions but poses minimal acute toxicity to aquatic organisms at environmentally relevant concentrations. However,further research is needed to fully understand its long-term impact on ecosystems.

In conclusion,5-Chloro-,6-fluoro-,tetrahydronaphthylamine represents a versatile compound with diverse applications across multiple disciplines.The integration of cutting-edge synthetic techniques with advanced characterization methods continues to unlock new possibilities for this molecule.As research progresses,it is anticipated that 5-Chloro-,6-fluoro-,tetrahydronaphthylamine will play an increasingly important role in both academic and industrial settings.